Cas no 2173102-53-7 (2,2-difluoro-1-(2-phenylphenyl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(2-phenylphenyl)ethan-1-one
• CAS No: 2173102-53-7
• MF: C₁₄H₁₀F₂O
• MW: 232.225410938263
• CID: 5837944
• PubChem ID: 146005248
• Update Time: 2025-06-13

2,2-difluoro-1-(2-phenylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-([1,1'-Biphenyl]-2-yl)-2,2-difluoroethanone
• 2,2-difluoro-1-(2-phenylphenyl)ethan-1-one
• 2173102-53-7
• EN300-1871655
• 1-Biphenyl-2-yl-2,2-difluoro-ethanone

• Inchi： 1S/C14H10F2O/c15-14(16)13(17)12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9,14H
• InChI Key： PTXUHOWMVISYQT-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1C1C=CC=CC=1)(=O)C(F)F

Computed Properties

• Exact Mass: 232.06997126g/mol
• Monoisotopic Mass: 232.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 2,2-difluoro-1-(2-phenylphenyl)ethan-1-one

Comprehensive Overview of 2,2-Difluoro-1-(2-phenylphenyl)ethan-1-one (CAS No. 2173102-53-7)

2,2-Difluoro-1-(2-phenylphenyl)ethan-1-one (CAS No. 2173102-53-7) is a fluorinated aromatic ketone compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. The compound's molecular structure, featuring a difluoroethyl group attached to a biphenyl scaffold, makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in this compound for its role in drug discovery and advanced material development.

One of the most frequently searched questions related to 2,2-difluoro-1-(2-phenylphenyl)ethan-1-one is its synthesis method and purity standards. The compound is typically synthesized through a multi-step process involving fluorination reactions and cross-coupling techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure its purity and structural integrity. The demand for high-purity CAS No. 2173102-53-7 has risen in tandem with its growing applications in research and development.

In the context of green chemistry and sustainable synthesis, 2,2-difluoro-1-(2-phenylphenyl)ethan-1-one has been explored as a potential candidate for environmentally friendly processes. Its fluorine atoms contribute to enhanced stability and reactivity, which can reduce the need for harsh reagents in synthetic pathways. This aligns with the current trend of minimizing waste and optimizing energy efficiency in chemical manufacturing. As a result, the compound has become a topic of interest in academic circles and industrial forums alike.

Another area of focus is the compound's biological activity. While 2,2-difluoro-1-(2-phenylphenyl)ethan-1-one is primarily used as an intermediate, preliminary studies suggest it may exhibit bioactive properties worth further investigation. Researchers are examining its potential interactions with enzymes and receptors, which could pave the way for novel therapeutic agents. This aspect is particularly relevant given the increasing demand for fluorinated pharmaceuticals, which often demonstrate improved metabolic stability and bioavailability.

The material science community has also shown interest in CAS No. 2173102-53-7 due to its potential applications in organic electronics and advanced coatings. The compound's aromatic and fluorinated components make it a promising candidate for developing high-performance polymers and liquid crystals. Its thermal stability and electronic properties are being studied for use in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

From a commercial perspective, the global market for 2,2-difluoro-1-(2-phenylphenyl)ethan-1-one is expected to grow steadily, driven by its expanding applications and the rising demand for fluorinated compounds. Suppliers and manufacturers are focusing on scaling up production while maintaining stringent quality control measures. The compound's patent landscape and regulatory status are also critical considerations for businesses looking to capitalize on its potential.

In summary, 2,2-difluoro-1-(2-phenylphenyl)ethan-1-one (CAS No. 2173102-53-7) is a multifaceted compound with significant promise across various scientific and industrial domains. Its unique structural features, combined with the growing emphasis on sustainability and innovation, position it as a valuable asset in modern chemistry. As research continues to uncover new applications, this compound is likely to remain a focal point for both academic and commercial endeavors.